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Compound of Interest

DL-Histidine monohydrochloride
Compound Name:

monohydrate
CAS No.: 7048-02-4
Cat. No.: B1348505

Get Quote
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Audience: Researchers, scientists, and drug development professionals.
Introduction

Histidine is an amino acid that is frequently used as a buffering agent in a variety of
biochemical and pharmaceutical applications, including protein formulations, cell culture, and
enzyme assays.[1][2] Its imidazole side chain has a pKa value near physiological pH, making it
an effective buffer in the range of pH 5.5 to 7.0.[1][3] DL-histidine, a racemic mixture of the D-
and L-isomers of histidine, can be used to prepare a buffer solution that provides stable pH
conditions essential for maintaining protein integrity and activity during purification, formulation,
and storage.[1] This document provides a detailed protocol for the preparation of a DL-histidine
buffer solution.

Quantitative Data Summary

The physicochemical properties of histidine are crucial for understanding its function as a
buffer. The key values are summarized in the table below.
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Property Value Reference
Molecular Weight (DL-

. 155.15 g/mol [4]
Histidine)
pKa (imidazole side chain) ~6.0 31516171
pKa (a-carboxyl group) ~1.8 [3]
pKa (a-amino group) ~9.2 [3]
Effective Buffering Range pH55-7.0 [1][3]
Typical Concentration in

10-20 mM [3]

Formulations

Experimental Protocol: Preparation of a 0.1 M DL-

Histidine Buffer Solution

This protocol describes the preparation of 1 liter of a 0.1 M DL-histidine buffer solution at a

desired pH. The principle involves dissolving DL-histidine and adjusting the pH with a strong
acid (HCI) or a strong base (NaOH).

Materials:

Deionized or distilled water

pH meter

Magnetic stirrer and stir bar

DL-Histidine (MW: 155.15 g/mol )

1 M Hydrochloric acid (HCI) solution

1 M Sodium hydroxide (NaOH) solution

Beakers and graduated cylinders
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e 1 L volumetric flask
e Analytical balance
Procedure:
o Calculate the required mass of DL-Histidine:
o For 1 liter of a 0.1 M solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.1 mol/L x 1L x 155.15 g/mol = 15.515 g
» Dissolve the DL-Histidine:
o Weigh out 15.515 g of DL-histidine using an analytical balance.
o Transfer the powder to a beaker containing approximately 800 mL of deionized water.

o Place the beaker on a magnetic stirrer and add a stir bar. Stir until the DL-histidine is
completely dissolved.

e Adjust the pH:

[¢]

Calibrate the pH meter according to the manufacturer's instructions.

[e]

Immerse the pH electrode in the DL-histidine solution.

o

Slowly add 1 M HCl or 1 M NaOH dropwise to the solution to adjust the pH to the desired
value. Monitor the pH continuously.

= To lower the pH, add 1 M HCI.

» To raise the pH, add 1 M NaOH.

[¢]

Allow the solution to mix thoroughly and the pH reading to stabilize before adding more
acid or base.
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e Final Volume Adjustment:
o Once the desired pH is reached, carefully transfer the solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure all the buffer components are transferred.

o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

e Final Mixing and Storage:

o Cap the volumetric flask and invert it several times to ensure the solution is thoroughly
mixed.

o Transfer the buffer solution to a clean, labeled storage bottle.
o Store the buffer at 4°C.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the DL-histidine buffer
solution.
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Workflow for DL-Histidine Buffer Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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